Cas no 223428-33-9 (b-D-Glucopyranosiduronic acid, (3b,4a,16a)-28-[(O-5-O-acetyl-a-L-arabinofuranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl2-O-b-D-g)
![b-D-Glucopyranosiduronic acid, (3b,4a,16a)-28-[(O-5-O-acetyl-a-L-arabinofuranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl2-O-b-D-g structure](https://ossimg.kuujia.com/scimg/223500/223428-33-9x500.png)
223428-33-9 structure
Product Name:b-D-Glucopyranosiduronic acid, (3b,4a,16a)-28-[(O-5-O-acetyl-a-L-arabinofuranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl2-O-b-D-g
CAS No:223428-33-9
MF:C72H112O34
MW:1521.63930702209
CID:1407721
Update Time:2024-03-01
b-D-Glucopyranosiduronic acid, (3b,4a,16a)-28-[(O-5-O-acetyl-a-L-arabinofuranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl2-O-b-D-g Chemical and Physical Properties
Names and Identifiers
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- SegetosideE
- 4)-6-deoxy-a-L-mannopyranosyl-(1®
- β-D-Glucopyranosiduronic acid, (3β,4α,16α)-28-[(O-5-O-acetyl-α-L-arabinofuranosyl-(1→3)-O-[O-β-D-xylopyranosyl-(1→4)-6-deoxy-α-L-mannopyranosyl-(1→2)]-4-O-acetyl-6-deoxy-β-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl 2-O-β-D-galactopyranosyl-, butyl ester (9CI)
- b-D-Glucopyranosiduronic acid, (3b,4a,16a)-28-[(O-5-O-acetyl-a-L-arabinofuranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl2-O-b-D-g
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- Inchi： 1S/C72H112O34/c1-12-13-22-92-59(90)55-46(83)47(84)56(103-63-51(88)45(82)43(80)36(25-73)98-63)64(102-55)100-41-17-18-68(8)38(69(41,9)28-74)16-19-70(10)39(68)15-14-33-34-23-67(6,7)20-21-72(34,40(78)24-71(33,70)11)66(91)106-65-58(105-61-52(89)48(85)53(29(2)95-61)101-60-49(86)42(79)35(77)26-94-60)57(54(30(3)96-65)97-32(5)76)104-62-50(87)44(81)37(99-62)27-93-31(4)75/h14,28-30,34-58,60-65,73,77-89H,12-13,15-27H2,1-11H3
- InChI Key： PCBDJGITQTVOPN-UHFFFAOYSA-N
- SMILES： CCCCOC(C1C(O)C(O)C(OC2C(O)C(O)C(O)C(CO)O2)C(OC2C(C=O)(C)C3CCC4(C5(C(C6C(C(OC7C(OC8C(O)C(O)C(OC9C(O)C(O)C(O)CO9)C(C)O8)C(OC8C(O)C(O)C(COC(=O)C)O8)C(OC(=O)C)C(C)O7)=O)(C(C5)O)CCC(C)(C)C6)=CCC4C3(C)CC2)C)C)O1)=O
b-D-Glucopyranosiduronic acid, (3b,4a,16a)-28-[(O-5-O-acetyl-a-L-arabinofuranosyl-(1®3)-O-[O-b-D-xylopyranosyl-(1®4)-6-deoxy-a-L-mannopyranosyl-(1®2)]-4-O-acetyl-6-deoxy-b-D-galactopyranosyl)oxy]-16-hydroxy-23,28-dioxoolean-12-en-3-yl2-O-b-D-g Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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